2-Oxazolamine, N-(2-ethyl-6-methylphenyl)-4,5-dihydro-
Overview
Description
2-Oxazolamine, N-(2-ethyl-6-methylphenyl)-4,5-dihydro- is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains a five-membered ring with an oxygen and nitrogen atom. This compound has been synthesized using various methods and has shown promising results in various scientific studies.
Mechanism of Action
The exact mechanism of action of 2-Oxazolamine, N-(2-ethyl-6-methylphenyl)-4,5-dihydro- is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes or by inducing apoptosis in cancer cells.
Biochemical and physiological effects:
Studies have shown that 2-Oxazolamine, N-(2-ethyl-6-methylphenyl)-4,5-dihydro- can affect various biochemical and physiological processes. It has been found to inhibit the growth of bacteria and fungi by disrupting their cell wall synthesis. In addition, it has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Advantages and Limitations for Lab Experiments
The use of 2-Oxazolamine, N-(2-ethyl-6-methylphenyl)-4,5-dihydro- in lab experiments has several advantages. It is a relatively inexpensive reagent that can be easily synthesized. In addition, it has been found to exhibit potent antibacterial, antifungal, and anticancer properties. However, its use may be limited by its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on 2-Oxazolamine, N-(2-ethyl-6-methylphenyl)-4,5-dihydro-. One possible direction is to investigate its potential as a therapeutic agent for the treatment of bacterial and fungal infections. Another direction is to explore its use in the synthesis of novel compounds with potential medicinal properties. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.
Scientific Research Applications
2-Oxazolamine, N-(2-ethyl-6-methylphenyl)-4,5-dihydro- has been extensively studied for its potential use in scientific research. It has been found to exhibit antibacterial, antifungal, and anticancer properties. In addition, it has been used as a reagent in the synthesis of various compounds.
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-4,5-dihydro-1,3-oxazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-3-10-6-4-5-9(2)11(10)14-12-13-7-8-15-12/h4-6H,3,7-8H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVSJNCPBFAIYRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC2=NCCO2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90855187 |
Source
|
| Record name | N-(2-Ethyl-6-methylphenyl)-4,5-dihydro-1,3-oxazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90855187 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21548-50-5 |
Source
|
| Record name | N-(2-Ethyl-6-methylphenyl)-4,5-dihydro-1,3-oxazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90855187 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-Fluorophenyl)methyl]-1,2,4-oxadiazol-5-amine](/img/structure/B3252287.png)